Cas no 61172-29-0 (1-(bromomethyl)-2-methylnaphthalene)

• Product Name: 1-(bromomethyl)-2-methylnaphthalene
• CAS No: 61172-29-0
• MF: C₁₂H₁₁Br
• MW: 235.119742631912
• MDL: MFCD12025086
• CID: 489716
• PubChem ID: 11139076
• Update Time: 2025-06-13

1-(bromomethyl)-2-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-2-methylnaphthalene
• Naphthalene, 1-(bromomethyl)-2-methyl-
• 1-Brommethyl-2-methyl-naphthalin
• 1-bromomethyl-2-methylnaphthalene
• 1-bromomethyl-2-methyl-naphthalene
• CTK2E5722
• KB-215682
• SureCN1230326
• SCHEMBL1230326
• F21155
• F1911-3806
• FT-0743192
• AKOS017565208
• DTXSID40456663
• 61172-29-0
• DA-04430

• MDL： MFCD12025086
• Inchi： 1S/C12H11Br/c1-9-6-7-10-4-2-3-5-11(10)12(9)8-13/h2-7H,8H2,1H3
• InChI Key： KHIPWBHOPWKEDV-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 234.00443
• Monoisotopic Mass: 234.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(bromomethyl)-2-methylnaphthalene

Comprehensive Overview of 1-(Bromomethyl)-2-methylnaphthalene (CAS No. 61172-29-0): Properties, Applications, and Industry Insights

1-(Bromomethyl)-2-methylnaphthalene (CAS No. 61172-29-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This brominated naphthalene derivative features a bromomethyl functional group, which enhances its reactivity in synthetic pathways. Researchers and manufacturers frequently search for high-purity 1-(Bromomethyl)-2-methylnaphthalene or CAS 61172-29-0 suppliers, reflecting its demand in fine chemical synthesis.

The compound’s molecular structure combines a naphthalene backbone with a 2-methyl substituent and a reactive bromomethyl group, making it a valuable intermediate for cross-coupling reactions. Recent trends highlight its role in developing advanced organic electronic materials, a topic gaining traction due to the global push for sustainable technologies. Users often inquire about synthetic routes for 1-(Bromomethyl)-2-methylnaphthalene or its safety data sheet (SDS), emphasizing the need for precise technical documentation.

In pharmaceutical research, CAS 61172-29-0 serves as a precursor for bioactive molecules, particularly in oncology and neurology. Its bromomethyl moiety facilitates alkylation reactions, a key step in drug design. Industry forums frequently discuss scalable synthesis methods and cost-effective purification techniques, addressing challenges in large-scale production. Environmental considerations also drive interest in green chemistry alternatives for brominated compounds.

From a commercial perspective, 1-(Bromomethyl)-2-methylnaphthalene is listed by specialty chemical distributors with certifications like ISO 9001 or REACH compliance. Buyers often compare technical grade vs. research-grade variants, underscoring the importance of purity (>98%) for specific applications. Analytical methods such as HPLC and GC-MS are critical for quality control, as noted in recent patent filings.

Emerging applications include its use in liquid crystal displays (LCDs) and photoresist materials, aligning with the electronics industry’s growth. Searches for thermal stability of 1-(Bromomethyl)-2-methylnaphthalene or solubility in organic solvents reflect practical concerns in formulation. The compound’s storage conditions (e.g., inert atmosphere, low temperature) are equally vital for lab safety protocols.

In summary, 1-(Bromomethyl)-2-methylnaphthalene (CAS No. 61172-29-0) bridges academic research and industrial innovation. Its adaptability in catalysis, material science, and life sciences ensures sustained relevance. Future developments may focus on eco-friendly bromination methods or novel derivatives, responding to regulatory and sustainability demands.